Cas no 1515474-34-6 ((5-bromo-4-methyl-1,3-thiazol-2-yl)methanamine)

(5-Bromo-4-methyl-1,3-thiazol-2-yl)methanamine is a brominated thiazole derivative featuring a primary amine functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of both bromine and methyl substituents on the thiazole ring enhances its reactivity, enabling selective cross-coupling and functionalization reactions. The amine moiety allows for further derivatization, facilitating its use in the development of bioactive compounds, including heterocyclic drugs and agrochemicals. Its stable thiazole core contributes to structural diversity in medicinal chemistry applications. This compound is particularly valuable for constructing complex molecular architectures due to its balanced reactivity and compatibility with a range of synthetic methodologies.
(5-bromo-4-methyl-1,3-thiazol-2-yl)methanamine structure
1515474-34-6 structure
Product Name:(5-bromo-4-methyl-1,3-thiazol-2-yl)methanamine
CAS No:1515474-34-6
MF:C5H7BrN2S
MW:207.091478586197
MDL:MFCD26613560
CID:4603368
PubChem ID:72942150
Update Time:2025-05-28

(5-bromo-4-methyl-1,3-thiazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (5-bromo-4-methyl-1,3-thiazol-2-yl)methanamine
    • MFCD26613560
    • 1-(5-BROMO-4-METHYL-1,3-THIAZOL-2-YL)METHANAMINE
    • EN300-233637
    • BS-50157
    • E76256
    • 1515474-34-6
    • (5-Bromo-4-methylthiazol-2-yl)methanamine
    • CS-0198949
    • SCHEMBL24347951
    • MDL: MFCD26613560
    • Inchi: 1S/C5H7BrN2S/c1-3-5(6)9-4(2-7)8-3/h2,7H2,1H3
    • InChI Key: JTFHAQOEYDUKNY-UHFFFAOYSA-N
    • SMILES: S1C(Br)=C(C)N=C1CN

Computed Properties

  • Exact Mass: 205.95133g/mol
  • Monoisotopic Mass: 205.95133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 268.5±30.0 °C at 760 mmHg
  • Flash Point: 116.2±24.6 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

(5-bromo-4-methyl-1,3-thiazol-2-yl)methanamine Security Information

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